2-(benzylsulfanyl)-N-(5-chloro-2-methylphenyl)-5-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxamide

• Molecular Formula: C20H18ClN5O2S
• Molecular Weight: 427.9 g/mol
• IUPAC Name: 2-benzylsulfanyl-N-(5-chloro-2-methylphenyl)-5-oxo-6,7-dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxamide
• InChI: InChI=1S/C20H18ClN5O2S/c1-12-7-8-14(21)9-15(12)22-18(28)16-10-17(27)23-19-24-20(25-26(16)19)29-11-13-5-3-2-4-6-13/h2-9,16H,10-11H2,1H3,(H,22,28)(H,23,24,25,27)
• InChI Key: OCCCWZMUDPFDPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C2CC(=O)NC3=NC(=NN23)SCC4=CC=CC=C4

Description

2-(benzylsulfanyl)-N-(5-chloro-2-methylphenyl)-5-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxamide is a complex heterocyclic compound. It belongs to the [1,2,4]triazolo[1,5-a]pyrimidine family, which is known for its diverse pharmacological activities, including anticancer, antimicrobial, and anti-tubercular properties . This compound is of significant interest in medicinal chemistry due to its potential therapeutic applications.

Preparation Methods

The synthesis of 2-(benzylsulfanyl)-N-(5-chloro-2-methylphenyl)-5-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxamide typically involves multi-step reactions. One common synthetic route includes the following steps:

Formation of the [1,2,4]triazolo[1,5-a]pyrimidine core: This can be achieved through a multi-component reaction involving a triazole derivative, an aldehyde, and an amine under acidic conditions.

Introduction of the benzylsulfanyl group: This step involves the nucleophilic substitution of a suitable benzyl halide with a thiol group on the triazolo[1,5-a]pyrimidine core.

Attachment of the N-(5-chloro-2-methylphenyl) group: This can be accomplished through an amide coupling reaction using a chlorinated aniline derivative and a carboxylic acid functional group on the triazolo[1,5-a]pyrimidine core.

Industrial production methods may involve optimization of these steps to improve yield and scalability, often using automated synthesis equipment and high-throughput screening techniques.

Chemical Reactions Analysis

2-(benzylsulfanyl)-N-(5-chloro-2-methylphenyl)-5-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxamide undergoes various chemical reactions, including:

Oxidation: The benzylsulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group in the triazolo[1,5-a]pyrimidine core can be reduced to a hydroxyl group using reducing agents such as sodium borohydride.

Substitution: The chloro group on the phenyl ring can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of different substituted derivatives.

Scientific Research Applications

This compound has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in structure-activity relationship (SAR) studies to understand the effects of different substituents on biological activity.

Biology: It has shown potential as an antiproliferative agent against various cancer cell lines, making it a candidate for further biological evaluation and drug development.

Medicine: Due to its diverse pharmacological activities, it is being investigated for its potential use in treating diseases such as cancer, bacterial infections, and tuberculosis.

Industry: It can be used in the development of new pharmaceuticals and agrochemicals, leveraging its unique chemical properties and biological activities.

Mechanism of Action

The mechanism of action of 2-(benzylsulfanyl)-N-(5-chloro-2-methylphenyl)-5-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: It targets enzymes and receptors involved in cell proliferation and survival, such as kinases and G-protein coupled receptors.

Pathways Involved: It modulates signaling pathways like the ERK signaling pathway, leading to the inhibition of cell growth and induction of apoptosis in cancer cells.

Comparison with Similar Compounds

2-(benzylsulfanyl)-N-(5-chloro-2-methylphenyl)-5-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxamide can be compared with other [1,2,4]triazolo[1,5-a]pyrimidine derivatives:

Trapidil: Known for its vasodilatory and anti-platelet properties.

Essramycin: A marine natural product with anti-epileptic activities.

Pyroxsulam: An herbicide used in agriculture.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct biological activities and chemical reactivity compared to other derivatives.